Cas no 14538-16-0 (Propanamide,N-(5-nitro-2-thiazolyl)-)

• Product name: Propanamide,N-(5-nitro-2-thiazolyl)-
• CAS No: 14538-16-0
• MF: C₆H₇N₃O₃S
• MW: 201.203079462051
• CID: 237096
• PubChem ID: 253429

Propanamide,N-(5-nitro-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(5-nitro-2-thiazolyl)-
• AC1L8AGT
• CTK2F8996
• N-(5-nitro-thiazol-2-yl)-nonanamide
• N-(5-nitro-thiazol-2-yl)-propionamide
• Nonanamide, N-(5-nitro-2-thiazolyl)-
• NSC289937
• SR-01000421011-1
• Oprea1_077935
• N-(5-Nitro-1,3-thiazol-2-yl)propanimidic acid
• SR-01000421011
• DTXSID10932580
• NCIOpen2_003877
• N-(5-nitro-1,3-thiazol-2-yl)propanamide
• 14538-16-0
• NSC215890
• EU-0070190
• AKOS001602974
• NSC-215890
• CCG-105514
• NSC76358
• NSC-76358

• Inchi： InChI=1S/C6H7N3O3S/c1-2-4(10)8-6-7-3-5(13-6)9(11)12/h3H,2H2,1H3,(H,7,8,10)
• InChI Key： JKXJETCCPVNCSS-UHFFFAOYSA-N
• SMILES： [N+](C1SC(NC(=O)CC)=NC=1)([O-])=O

Computed Properties

• Exact Mass: 201.02091
• Monoisotopic Mass: 201.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 85.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Nitrothiazoles